2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• IUPAC Name: 2-ethylsulfanyl-5-oxo-4-thiophen-2-yl-4,6,7,8-tetrahydro-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C16H16N2OS2/c1-2-20-16-10(9-17)14(13-7-4-8-21-13)15-11(18-16)5-3-6-12(15)19/h4,7-8,14,18H,2-3,5-6H2,1H3
• InChI Key: SZTDDLBNZWWKHF-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C(C2=C(N1)CCCC2=O)C3=CC=CS3)C#N
• Molecular Formula: C16H16N2OS2
• Molecular Weight: 316.4 g/mol

Description

2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as ETOQ, is a chemical compound that has shown potential in various scientific research applications. This compound has a unique molecular structure that makes it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been shown to inhibit the activation of NF-κB, a transcription factor involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to have various biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to have antioxidant activity. 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been investigated for its potential as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in lab experiments is its unique molecular structure, which allows for specific interactions with target enzymes and signaling pathways. However, one limitation of using 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are numerous future directions for the investigation of 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One potential direction is the development of novel 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile derivatives with improved solubility and bioavailability. Another direction is the investigation of 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in combination with other anti-cancer or anti-inflammatory agents to enhance its therapeutic efficacy. Additionally, further investigation into the mechanism of action of 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is needed to fully understand its potential as a therapeutic agent.
In conclusion, 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a chemical compound with potential in various scientific research applications. Its unique molecular structure and potential therapeutic properties make it an attractive candidate for further investigation.

Synthesis Methods

The synthesis of 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile involves the reaction of 2-mercaptoethanol, 2-acetylthiophene, and cyclohexanone in the presence of a catalyst. The resulting product is then treated with sodium hydroxide and acetic acid to yield 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. This synthesis method has been optimized to produce high yields of 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile with minimal impurities.

Scientific Research Applications

2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has shown potential in various scientific research applications, including as an anti-cancer agent. Studies have shown that 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile inhibits the growth of cancer cells by inducing apoptosis and suppressing cell proliferation. 2-(ethylthio)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been investigated for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.